Cas no 887225-08-3 (2-(3,4-difluorophenyl)-9-(4-methoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide)

• Product Name: 2-(3,4-difluorophenyl)-9-(4-methoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide
• CAS No: 887225-08-3
• MF: C₁₉H₁₃F₂N₅O₃
• MW: 397.335030317307
• CID: 5971812
• PubChem ID: 7196924
• Update Time: 2025-07-10

2-(3,4-difluorophenyl)-9-(4-methoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-difluorophenyl)-9-(4-methoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide
• 7H-Purine-6-carboxamide, 2-(3,4-difluorophenyl)-8,9-dihydro-9-(4-methoxyphenyl)-8-oxo-
• F1848-0075
• 887225-08-3
• 2-(3,4-difluorophenyl)-9-(4-methoxyphenyl)-8-oxo-7H-purine-6-carboxamide
• AKOS024614466
• CCG-299985

• Inchi： 1S/C19H13F2N5O3/c1-29-11-5-3-10(4-6-11)26-18-15(24-19(26)28)14(16(22)27)23-17(25-18)9-2-7-12(20)13(21)8-9/h2-8H,1H3,(H2,22,27)(H,24,28)
• InChI Key： UBIHRBGGNXKJRY-UHFFFAOYSA-N
• SMILES： N1C2C(=NC(C3=CC=C(F)C(F)=C3)=NC=2C(N)=O)N(C2=CC=C(OC)C=C2)C1=O

Computed Properties

• Exact Mass: 397.09864562g/mol
• Monoisotopic Mass: 397.09864562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 633
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 110Ų

Experimental Properties

• Density: 1.476±0.06 g/cm3(Predicted)
• pka: 6.88±0.20(Predicted)

Additional information on 2-(3,4-difluorophenyl)-9-(4-methoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide

Comprehensive Overview of 2-(3,4-difluorophenyl)-9-(4-methoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide (CAS No. 887225-08-3)

The compound 2-(3,4-difluorophenyl)-9-(4-methoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide (CAS No. 887225-08-3) is a purine derivative with significant potential in pharmaceutical research and development. Its unique structure, featuring a difluorophenyl and a methoxyphenyl moiety, makes it a subject of interest for scientists exploring novel therapeutic agents. This compound is often studied for its potential applications in targeting specific biochemical pathways, particularly in the context of inflammation and metabolic disorders.

Recent advancements in drug discovery have highlighted the importance of purine-based compounds due to their versatility and efficacy. The presence of the carboxamide group in this molecule enhances its binding affinity to various enzymatic targets, making it a promising candidate for further investigation. Researchers are particularly intrigued by its potential role in modulating kinase activity, a hot topic in oncology and autoimmune disease research.

In the era of personalized medicine, compounds like 2-(3,4-difluorophenyl)-9-(4-methoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide are gaining attention for their ability to interact with specific protein targets. The difluorophenyl group, known for its electron-withdrawing properties, can influence the compound's pharmacokinetics, potentially improving its bioavailability and metabolic stability. These attributes are critical for developing next-generation therapeutics with fewer side effects.

The synthesis and characterization of this compound have been documented in several peer-reviewed journals, underscoring its relevance in modern medicinal chemistry. Its CAS No. 887225-08-3 serves as a unique identifier, facilitating global collaboration among researchers. Given the growing interest in small-molecule inhibitors, this compound is often discussed in forums and conferences focused on drug design and optimization.

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In conclusion, 2-(3,4-difluorophenyl)-9-(4-methoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide represents a fascinating area of study in pharmaceutical sciences. Its structural features and potential applications make it a compound worth watching in the coming years, especially as the industry shifts toward more targeted and efficient therapies.